Cas no 59079-82-2 (6-Fluoro-1-(trifluoromethyl)naphthalene)

• Product Name: 6-Fluoro-1-(trifluoromethyl)naphthalene
• CAS No: 59079-82-2
• MF: C₁₁H₆F₄
• MW: 214.158957004547
• CID: 4936068
• Update Time: 2025-05-25

6-Fluoro-1-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(trifluoromethyl)naphthalene
• 6-Fluoro-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H6F4/c12-8-4-5-9-7(6-8)2-1-3-10(9)11(13,14)15/h1-6H
• InChI Key： ZXRMDAZYMVCHHP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=C(C=CC2=1)F)(F)F

Computed Properties

• Exact Mass: 214.04056284 g/mol
• Monoisotopic Mass: 214.04056284 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.16
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 6-Fluoro-1-(trifluoromethyl)naphthalene

6-Fluoro-1-(trifluoromethyl)naphthalene: A Comprehensive Overview

The compound CAS No. 59079-82-2, also known as 6-Fluoro-1-(trifluoromethyl)naphthalene, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, electronic materials, and advanced chemical synthesis.

6-Fluoro-1-(trifluoromethyl)naphthalene is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with two fused benzene rings. The substitution pattern in this compound is particularly interesting: a fluorine atom is attached at the 6th position, while a trifluoromethyl group (-CF3) is present at the 1st position. This combination of substituents introduces unique electronic and steric effects, making the molecule highly versatile for various applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like CAS No. 59079-82-2 in the development of novel pharmaceuticals. The presence of fluorine atoms and trifluoromethyl groups can significantly alter the physicochemical properties of a molecule, such as lipophilicity and bioavailability, which are critical factors in drug design. Researchers have explored the potential of this compound as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 6-Fluoro-1-(trifluoromethyl)naphthalene has shown promise in the field of organic electronics. The extended conjugation system of naphthalene derivatives can be exploited to create materials with desirable electronic properties, such as high electron mobility and stability under ambient conditions. Recent advancements in thin-film transistor (TFT) technology have demonstrated the potential of this compound as a component in flexible electronics and optoelectronic devices.

The synthesis of CAS No. 59079-82-2 involves a combination of nucleophilic aromatic substitution and electrophilic fluorination techniques. Researchers have optimized these methods to achieve high yields and purity levels, making the compound more accessible for large-scale applications. Furthermore, the stability and reactivity of this compound under various reaction conditions have been thoroughly investigated, providing valuable insights into its practical utility.

From an environmental perspective, understanding the degradation pathways and ecological impact of 6-Fluoro-1-(trifluoromethyl)naphthalene is crucial for its sustainable use. Recent studies have focused on evaluating its biodegradability and potential toxicity to aquatic organisms. These findings are essential for ensuring that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, CAS No. 59079-82-2, or 6-Fluoro-1-(trifluoromethyl)naphthalene, represents a valuable addition to the arsenal of functionalized aromatic compounds available to chemists today. Its unique properties, combined with recent advances in synthesis and application techniques, position it as a key player in diverse areas ranging from pharmaceuticals to advanced materials science.